Cas no 89244-01-9 (Phenol, 2,4-dimethoxy-6-pentyl-)
89244-01-9 structure
Product Name:Phenol, 2,4-dimethoxy-6-pentyl-
CAS No:89244-01-9
MF:C13H20O3
MW:224.296104431152
CID:607013
PubChem ID:13197794
Update Time:2025-04-19
Phenol, 2,4-dimethoxy-6-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,4-dimethoxy-6-pentyl-
- 2,4-dimethoxy-6-pentylphenol
- 89244-01-9
- DTXSID10526589
- SCHEMBL18987306
-
- Inchi： 1S/C13H20O3/c1-4-5-6-7-10-8-11(15-2)9-12(16-3)13(10)14/h8-9,14H,4-7H2,1-3H3
- InChI Key： SFMILRAEDXJXGI-UHFFFAOYSA-N
- SMILES： OC1C(=CC(=CC=1CCCCC)OC)OC
Computed Properties
- Exact Mass: 224.14124450g/mol
- Monoisotopic Mass: 224.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 38.7Ų
Phenol, 2,4-dimethoxy-6-pentyl- Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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